Cas no 1520-21-4 (4-Vinylaniline)

4-Vinylaniline structure
4-Vinylaniline structure
Product Name:4-Vinylaniline
CAS No:1520-21-4
MF:C8H9N
MW:119.163761854172
MDL:MFCD00015329
CID:83749
PubChem ID:73700
Update Time:2025-04-18

4-Vinylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Vinylaniline
    • 4-Aminostyrene
    • 4-aminosrtyrene
    • 4-Aminostryene
    • 4-AMinostyrene (stabilized with HQ)
    • 4-Ethenylaniline
    • 4-ethenyl-benzenamin
    • 4-vinylphenylamine
    • aminostyrene
    • p-amino-styrene
    • para amino vinyl benzene
    • P-VINYLANILINE
    • Styrene-4-amine
    • P-AMINOSTYRENE
    • 4-Aminostyrene98%
    • 4-AMINOSTYRENE 98%
    • (4-vinylphenyl)amine
    • A1019
    • EINECS 216-185-8
    • A809244
    • 4-amino-styrene
    • InChI=1/C8H9N/c1-2-7-3-5-8(9)6-4-7/h2-6H,1,9H
    • DTXSID4061751
    • 4-Aminostyrene 0.5% KOH pellets
    • 4-Vinylaniline #
    • NSC-168484
    • 1520-21-4
    • N5W976JK5I
    • 4-Vinylaniline, 97%
    • UNII-N5W976JK5I
    • NSC168484
    • AKOS005206835
    • FT-0617613
    • MFCD00015329
    • SCHEMBL87361
    • AMY30222
    • 4-vinyl-aniline
    • Benzenamine, 4-ethenyl-
    • 4-Aminostyrene, (stabilized with HQ)
    • p-amino styrene
    • CS-0106396
    • NS00024955
    • Aniline, p-vinyl-
    • 4-vinyl aniline
    • CHEBI:178204
    • 4-Vinylaniline, technical grade, 90%
    • SY010310
    • CCRIS 4326
    • N11943
    • PS-4721
    • EN300-343558
    • (4-vinyl-phenyl)-amine
    • W-108058
    • 25086-42-4
    • para-aminostyrene
    • DB-043124
    • MDL： MFCD00015329
    • Inchi： 1S/C8H9N/c1-2-7-3-5-8(9)6-4-7/h2-6H,1,9H2
    • InChI Key： LBSXSAXOLABXMF-UHFFFAOYSA-N
    • SMILES： NC1C=CC(C=C)=CC=1
    • BRN： 2204173

Computed Properties

  • Exact Mass: 119.07300
  • Monoisotopic Mass: 119.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.017 g/mL at 25 °C(lit.)
  • Melting Point: 23 °C
  • Boiling Point: 213-214 °C(lit.)
  • Flash Point: 210 °F
  • Refractive Index: n20/D 1.626(lit.)
  • Solubility: Soluble in benzene, acetone and methanol.
  • Stability/Shelf Life: Stable, but 0.1% sodium hydroxide may be added to inhibit polymerisation. Incompatible with strong oxidizing agents.
  • PSA: 26.02000
  • LogP: 2.49300
  • Sensitiveness: Sensitive to light, heat and air
  • Solubility: Not determined

4-Vinylaniline Security Information

4-Vinylaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Vinylaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1520-21-4)4-Vinylaniline
Order Number:A809244
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):178.0/591.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1520-21-4)4-Vinylaniline
A809244
Purity:99%/99%
Quantity:25g/100g
Price ($):178.0/591.0
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